Cas no 2438-40-6 (Triheptadecanoin Standard)

• Product Name: Triheptadecanoin Standard
• CAS No: 2438-40-6
• MF: C₅₄H₁₀₄O₆
• MW: 849.399978637695
• MDL: MFCD00053740
• CID: 251253
• PubChem ID: 3625612
• Update Time: 2025-11-01

Triheptadecanoin Standard Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,1,1',1''-(1,2,3-propanetriyl) ester
• Glyceryl triheptadecanoate
• Triheptadecanoin
• 1,2,3-Triheptadecanoylglycerol Triheptadecanoin
• 2,3-di(heptadecanoyloxy)propyl heptadecanoate
• Triheptadecanoin Standard
• MFCD00053740
• Heptadecanoic acid, 1,1',1''-(1,2,3-propanetriyl) ester
• FT-0626754
• Glycerol triheptadecanoate
• 1,2,3-triheptadecanoyl-sn-glycerol
• RQ21ORH87V
• J-015480
• TG(17:0/17:0/17:0)
• Q27288241
• NS00095789
• 1,2,3-triheptadecanoyl-glycerol
• Heptadecanoin, tri-
• Palmitic acid triglyderide
• 1,2,3-Propanetriyl triheptadecanoate
• 1,2,3-Triheptadecanoylglycerol
• AKOS030255024
• AS-56815
• PD018368
• Triglyceride HdHdHd
• BP-29847
• CHEBI:140863
• 2, 3-di(heptadecanoyloxy)propyl heptadecanoate
• Heptadecanoic acid, 1,2,3-propanetriyl ester
• Trimargaroylglycerol
• Triheptadecanoin, 8CI
• 2438-40-6
• DTXSID40179128
• Heptadecanoic acid triglyceride
• Trimargarine
• CAA43840
• Trimargarin
• Glyceryl triheptadecanoate, >=99%
• UNII-RQ21ORH87V
• 1,3-BIS(HEPTADECANOYLOXY)PROPAN-2-YL HEPTADECANOATE
• SCHEMBL1671526
• LMGL03010031
• beta-1,2,3-tris(heptadecanoyl)glycerol
• 1，2，3-Triheptadecanoyl Glycerol
• FBFWDBGUSMGXPI-UHFFFAOYSA-N
• HY-141642
• CS-0182833
• DB-215762
• G77689

• MDL： MFCD00053740
• Inchi： 1S/C54H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-52(55)58-49-51(60-54(57)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h51H,4-50H2,1-3H3
• InChI Key： FBFWDBGUSMGXPI-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCC)=O)C(COC(CCCCCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 848.78300
• Monoisotopic Mass: 848.783
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 60
• Rotatable Bond Count: 53
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 23.6

Experimental Properties

• Density: 0.912
• Melting Point: 64-67 °C
• Boiling Point: 786.8 ℃ at 760 mmHg
• Flash Point: 292.8 ℃
• Refractive Index: 1.465 
• Solubility: chloroform: 0.1 g/mL, clear, colorless
• PSA: 78.90000
• LogP: 17.59880

Triheptadecanoin Standard Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on Triheptadecanoin Standard

Triheptadecanoin Standard: Chemical Properties, Applications, and Recent Research Insights

The compound with the CAS number 2438-40-6, known as Triheptadecanoin Standard, is a specialized chemical entity that has garnered significant attention in the field of biochemical and pharmaceutical research. This triglyceride derivative, characterized by its long-chain heptadecanoic acid esters, exhibits unique physicochemical properties that make it a valuable tool in various scientific applications. This article delves into the detailed chemical profile of this compound, explores its diverse applications, and highlights the most recent research findings that underscore its importance in modern science.

Chemically, Triheptadecanoin Standard is a white to off-white crystalline powder with a high molecular weight, making it an excellent standard for analytical purposes. Its molecular formula, C₅₁H₁₀₂O₆, reflects its composition of three heptadecanoic acid units esterified with glycerol. The compound’s high melting point and stability under various conditions contribute to its suitability as a reference standard in laboratories worldwide. These properties are not only critical for ensuring the purity and consistency of samples but also for facilitating accurate quantification in analytical methodologies.

The significance of Triheptadecanoin Standard extends beyond its physical and chemical characteristics. Its structural integrity and biological inertness make it an ideal candidate for use in biochemical assays and drug development processes. For instance, triglycerides like this one are frequently employed as substrates in metabolic studies to understand lipid metabolism pathways. Researchers have leveraged the precision of this standard to investigate the effects of different dietary fats on metabolic health, providing insights into potential therapeutic interventions for metabolic disorders such as obesity and type 2 diabetes.

In recent years, the applications of Triheptadecanoin Standard have expanded into the realm of nanotechnology and material science. Its ability to form stable emulsions and interact with various matrices has made it a valuable component in the development of novel drug delivery systems. Specifically, researchers have explored its use in creating liposomes and micelles that can encapsulate bioactive molecules, enhancing their bioavailability and targeted delivery. These advancements hold promise for improving the efficacy of therapeutic agents used in treating chronic diseases.

The pharmaceutical industry has also recognized the potential of Triheptadecanoin Standard as a key intermediate in synthesizing complex molecules. Its long-chain fatty acid structure provides a versatile scaffold for chemists to develop new compounds with tailored properties. For example, modifications to its glycerol backbone have been investigated to create derivatives with enhanced solubility or stability, which are crucial factors in drug formulation. Such innovations underscore the compound’s role as a building block in pharmaceutical research.

Recent research has further highlighted the role of triglycerides like Triheptadecanoin Standard in biodegradable polymers and coatings. Their natural origin and biocompatibility make them suitable for applications in sustainable packaging materials that can degrade without harming the environment. This aligns with global efforts to reduce reliance on synthetic plastics and promote eco-friendly alternatives. The compound’s compatibility with other biodegradable materials has opened new avenues for developing environmentally responsible products.

The analytical chemistry community has also benefited from the availability of high-purity standards like Triheptadecanoin Standard. Techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) rely on these standards to calibrate instruments and validate methods. The accuracy provided by such standards ensures that researchers can trust their data, which is paramount for publishing reliable scientific findings. Moreover, the compound’s stability under various storage conditions makes it an enduring reference material for laboratories worldwide.

In conclusion, Triheptadecanoin Standard, identified by its CAS number 2438-40-6, is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it indispensable in biochemical research, drug development, nanotechnology, and sustainable material science. The ongoing exploration of its potential continues to yield exciting advancements that promise to benefit both scientific understanding and industrial applications. As research progresses, it is likely that new uses for this compound will emerge, further solidifying its importance in modern science.